Cas no 1443353-39-6 ((3,5-Difluorophenyl)(2-fluorobenzyl)sulfane)

• Product Name: (3,5-Difluorophenyl)(2-fluorobenzyl)sulfane
• CAS No: 1443353-39-6
• MF: C₁₃H₉F₃S
• MW: 254.270772695541
• CID: 5696547
• PubChem ID: 91655355
• Update Time: 2025-06-13

(3,5-Difluorophenyl)(2-fluorobenzyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-2-[(3,5-difluorophenyl)sulfanylmethyl]benzene
• 1443353-39-6
• (3,5-Difluorophenyl)(2-fluorobenzyl)sulfane
• 1,3-difluoro-5-[(2-fluorophenyl)methylsulfanyl]benzene
• Benzene, 1,3-difluoro-5-[[(2-fluorophenyl)methyl]thio]-

• MDL： MFCD18911289
• Inchi： 1S/C13H9F3S/c14-10-5-11(15)7-12(6-10)17-8-9-3-1-2-4-13(9)16/h1-7H,8H2
• InChI Key： YJVLGRYSHDEMKM-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1)F)F)CC1C=CC=CC=1F

Computed Properties

• Exact Mass: 254.03770595g/mol
• Monoisotopic Mass: 254.03770595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 300.8±42.0 °C(Predicted)

Additional information on (3,5-Difluorophenyl)(2-fluorobenzyl)sulfane

Introduction to (3,5-Difluorophenyl)(2-fluorobenzyl)sulfane (CAS No. 1443353-39-6)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding the potential to revolutionize therapeutic strategies. Among these, (3,5-Difluorophenyl)(2-fluorobenzyl)sulfane (CAS No. 1443353-39-6) stands out as a compound of significant interest due to its unique structural and chemical properties. This introduction delves into the compound's characteristics, its potential applications, and its relevance in contemporary research.

The molecular structure of (3,5-Difluorophenyl)(2-fluorobenzyl)sulfane is characterized by its aromatic rings substituted with fluorine atoms, which contribute to its distinct reactivity and stability. The presence of two fluorine atoms at the 3rd and 5th positions on one aromatic ring, coupled with a 2-fluorobenzyl group on the other, creates a framework that is both electronically rich and versatile for further functionalization. This configuration makes it an attractive candidate for use in synthetic chemistry and as an intermediate in the development of more complex molecules.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and metabolic stability. The fluorine atoms in (3,5-Difluorophenyl)(2-fluorobenzyl)sulfane not only improve the compound's lipophilicity but also influence its interactions with biological targets. These properties are particularly valuable in drug design, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in the synthesis of novel pharmaceuticals. Researchers have been exploring its use as a building block for more complex molecules, leveraging its reactive sulfur center for further modifications. The sulfur atom in the sulfane group provides a site for cross-coupling reactions, which are fundamental to modern drug discovery. For instance, palladium-catalyzed reactions can be employed to introduce various functional groups, expanding the compound's utility in medicinal chemistry.

The field of oncology has seen particular interest in fluorinated compounds due to their ability to modulate enzyme activity and inhibit tumor growth. Studies have suggested that (3,5-Difluorophenyl)(2-fluorobenzyl)sulfane may exhibit inhibitory effects on certain kinases and other enzymes overexpressed in cancer cells. By targeting these specific pathways, the compound could potentially disrupt cancer cell proliferation and survival mechanisms. Preliminary computational studies have also indicated that its structure may allow for favorable interactions with biological macromolecules, suggesting a high binding affinity for therapeutic targets.

Beyond oncology, this compound has shown promise in other therapeutic areas. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of antiviral and antibacterial agents. The fluorine atoms enhance the compound's ability to penetrate biological membranes, which is essential for effective drug delivery. Additionally, its stability under various conditions makes it a reliable choice for industrial applications where consistency is paramount.

The synthesis of (3,5-Difluorophenyl)(2-fluorobenzyl)sulfane presents both challenges and opportunities for chemists. While the presence of multiple reactive sites offers flexibility in functionalization, it also requires careful optimization to achieve high yields and purity. Advances in synthetic methodologies have made it increasingly feasible to produce complex fluorinated molecules like this one on a scalable basis. Techniques such as flow chemistry and microwave-assisted synthesis have improved reaction times and efficiencies, paving the way for more widespread use.

In conclusion, (3,5-Difluorophenyl)(2-fluorobenzyl)sulfane (CAS No. 1443353-39-6) represents a significant advancement in chemical research with broad applications across multiple therapeutic domains. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and drug developers alike. As research continues to uncover new ways to utilize this compound, its importance in pharmaceutical innovation is likely to grow further.